4-chloro-N-(4-{[(3,5-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide
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Overview
Description
The compound “4-chloro-N-(4-{[(3,5-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide” is a complex organic molecule that contains a benzamide group, a thiazole ring, and a dimethylphenyl group . Benzamides are a class of compounds that have been studied for their potential biological activities . Thiazoles are heterocyclic compounds that are found in many biologically active substances .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the angles between its bonds . The amide group could form dihedral angles with the benzoyl and aniline rings .Chemical Reactions Analysis
The reactivity of this compound would depend on its functional groups. The benzamide group, the thiazole ring, and the dimethylphenyl group could all potentially participate in chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure . These could include its melting point, solubility, and reactivity .Scientific Research Applications
- Role of the Compound : The compound serves as an organoboron reagent in SM coupling reactions. Its mild reaction conditions and functional group tolerance make it widely applicable .
- In Silico Docking : Investigate its binding affinity against SARS-CoV-2 receptors using molecular docking studies .
- Application : The compound has been employed in hydromethylation sequences for the synthesis of complex natural products .
- Examples : Evaluate its effectiveness against Staphylococcus aureus and vancomycin-resistant Enterococcus strains .
Suzuki–Miyaura Coupling
Antiviral Activity
Hydromethylation Reactions
Antibacterial Properties
Plant Hormone Analog
Mechanism of Action
Mode of Action
It’s worth noting that many compounds with similar structures are often involved in suzuki–miyaura coupling reactions , which are widely-applied transition metal catalysed carbon–carbon bond forming reactions . This process involves oxidative addition and transmetalation .
Biochemical Pathways
Compounds involved in suzuki–miyaura coupling reactions can affect a variety of biochemical pathways, as they are involved in the formation of carbon–carbon bonds, a fundamental process in organic chemistry .
Result of Action
Compounds involved in suzuki–miyaura coupling reactions can have a variety of effects at the molecular level, as they are involved in the formation of carbon–carbon bonds .
Safety and Hazards
properties
IUPAC Name |
4-chloro-N-[4-[2-(3,5-dimethylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O2S/c1-12-7-13(2)9-16(8-12)22-18(25)10-17-11-27-20(23-17)24-19(26)14-3-5-15(21)6-4-14/h3-9,11H,10H2,1-2H3,(H,22,25)(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMEYEAHFGZGNBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC=C(C=C3)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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